Cas no 2098564-18-0 (Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate)

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate is a chiral spirocyclic compound featuring a fused oxa-aza ring system. Its stereochemically defined structure, with (3S,4S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The spiro[4.5]decane scaffold offers conformational rigidity, which can be leveraged in drug design to improve target binding selectivity. This compound is particularly useful in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, where precise stereocontrol and structural complexity are required. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for medicinal chemistry research.

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate structure

2098564-18-0 structure

Product Name:Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate

CAS No:2098564-18-0

MF:C₁₄H₂₆N₂O₃

MW:270.3678

MDL:MFCD32862072

CID:4740949

PubChem ID:139427257

Update Time:2026-02-25

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl ((3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl)carbamate
- Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate
- CS-0131747
- t-Butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate
- D79409
- SCHEMBL21287176
- tert-Butyl((3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl)carbamate
- EN300-26979738
- AS-79812
- 2098564-18-0
- (3S,4S)-4-(Boc-amino)-3-methyl-2-oxa-8-azaspiro[4.5]decan
- MFCD32862072
- MDL： MFCD32862072
- Inchi： 1S/C14H26N2O3/c1-10-11(16-12(17)19-13(2,3)4)14(9-18-10)5-7-15-8-6-14/h10-11,15H,5-9H2,1-4H3,(H,16,17)/t10-,11+/m0/s1
- InChI Key： NAKXVJZOCXPVBD-WDEREUQCSA-N
- SMILES： O1[C@@]([H])(C([H])([H])[H])[C@]([H])(C2(C1([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 270.194343g/mol
Monoisotopic Mass: 270.194343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.6
Molecular Weight: 270.37g/mol
XLogP3: 1.2

Tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-1 G	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	1g	¥ 8,448.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-5 G	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	5g	¥ 25,344.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-10 G	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	10g	¥ 42,240.00	2021-05-07
Chemenu	CM326687-1g	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	95%+	1g	$1261	2022-06-12
Chemenu	CM326687-1g	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	95%+	1g	$2284	2021-08-18
Chemenu	CM326687-5g	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	95%+	5g	$3385	2023-02-17
Chemenu	CM326687-10g	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	95%+	10g	$5846	2023-02-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-100 MG	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	100MG	¥ 2,112.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-250 MG	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	250MG	¥ 3,379.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4469-500 MG	tert-butyl N-[(3S,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-yl]carbamate	2098564-18-0	97%	500MG	¥ 5,636.00	2022-10-13